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Compound of Interest

Compound Name:
Cytidine 5'-triphosphate sodium

salt

Cat. No.: B12081802

Get Quote

Executive Summary & Chemical Profile
As scientists, we often focus intensely on the application of reagents—in vitro transcription,

kinase assays, or metabolic studies—while treating disposal as an afterthought. However, the

lifecycle of a reagent like Cytidine 5'-triphosphate (CTP) sodium salt demands the same rigor in

disposal as it does in experimentation.

While CTP sodium salt itself is generally classified as non-hazardous under OSHA and CLP

regulations, its disposal context is rarely "pure." It is frequently associated with radioisotopes

(e.g.,

P-labeling) or biological systems, transforming it into a mixed-waste challenge.

This guide provides a self-validating protocol for disposing of CTP sodium salt in its pure,

radioactive, and biologically contaminated forms.

Table 1: Physicochemical & Hazard Profile
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Property Specification

Chemical Name Cytidine 5'-triphosphate, disodium/trisodium salt

CAS Number 36051-68-0 (Disodium) / 81012-87-5 (Hydrate)

Physical State White crystalline powder

Solubility
Highly soluble in water (

)

OSHA/GHS Status
Non-Hazardous (Not listed as P-list or U-list

waste)

Environmental Risk

Low toxicity; however, high phosphate content

can contribute to eutrophication if released in

bulk to waterways.

The Disposal Decision Matrix
Effective disposal requires categorizing the waste based on its experimental context rather than

just its chemical identity. Use the following logic flow to determine the correct waste stream.
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Waste CTP Sodium Salt

Is it Radiolabeled?
(e.g., 32P-CTP)

Is it Biologically Contaminated?
(e.g., Cell Culture Media)

No

RADIOACTIVE WASTE
(Segregate by Isotope)

Yes

Is it Pure/Unused Chemical?

No

BIOHAZARD WASTE
(Autoclave/Incinerate)

Yes

CHEMICAL WASTE
(Non-Hazardous Stream)

Bulk Solid/Liquid

SOLID WASTE
(Only if trace/empty containers)

Trace Residue

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating CTP waste streams. Prioritize "Radioactive"

and "Biohazard" classifications over chemical properties.

Detailed Disposal Protocols
Scenario A: Pure Chemical Disposal (Expired or Excess)
Context: You have an expired vial of lyophilized CTP or a prepared stock solution (e.g.,

100mM) that was never used in a reaction.

The Scientific Logic: Although CTP is non-toxic, pouring phosphate-rich nucleotides down the

drain increases the Biological Oxygen Demand (BOD) of wastewater. Professional chemical
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incineration is the standard for stewardship.

Solids (Lyophilized Powder):

Keep the CTP in its original container if possible.

Tighten the cap and secure with Parafilm to prevent fugitive dust.

Place the container in a clear, sealable secondary bag.

Labeling: Affix a "Non-Hazardous Chemical Waste" label. Clearly write "Cytidine 5'-
triphosphate Sodium Salt."[1]

Disposal: Deposit in the lab's Solid Chemical Waste drum.

Aqueous Solutions (Stock Solutions):

Do not pour down the sink.

Collect in a "Non-Halogenated Aqueous Waste" carboy.

Ensure the carboy pH is between 5 and 9 (CTP solutions are typically pH 7.0-7.5).

Compatibility Check: Ensure no heavy metals or oxidizers are present in the same carboy.

Scenario B: Radioactive Waste (

P-CTP)
Context: In vitro transcription or kinase assays using alpha- or gamma-labeled CTP.

The Scientific Logic: The hazard identity shifts entirely to the isotope. The chemical nature of

CTP is irrelevant compared to the ionizing radiation hazard.

Segregation: Isolate liquid waste into a designated

P liquid container (usually Plexiglass shielded).

Scintillation: Test the waste for activity.
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Storage for Decay:

P has a half-life of 14.3 days.

Store for 10 half-lives (approx. 143 days) until activity reaches background levels.

Final Disposal: Once decayed and verified by a Geiger-Müller counter, the waste can often

be reclassified as non-hazardous chemical waste (consult your Radiation Safety

Officer/RSO).

Scenario C: Biohazardous Waste
Context: CTP added to cell culture media or bacterial lysates.

Liquid Media: Aspirate into a collection flask containing 10% bleach (final concentration) to

inactivate biological agents. Allow to sit for 20 minutes before flushing (if permitted) or

solidifying.

Solids (Pipette tips/Tubes): Dispose of in red biohazard bags.

Sterilization: Autoclave at 121°C, 15 psi for 30 minutes. The heat will degrade the CTP

triphosphate bond, rendering it biologically inactive as an energy source, while the steam

kills the biological agents.

Spill Management Protocol
Immediate response for powder or liquid spills.
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Step Action Rationale

1. PPE
Don nitrile gloves, safety

goggles, and a lab coat.

Prevents skin irritation and eye

contact.[2]

2. Contain

Solid: Cover with wet paper

towels to prevent dust. Liquid:

Encircle with absorbent pads.

[3]

Prevents migration of the

material.

3. Clean
Scoop solids or absorb liquids.

[3][4] Place in a sealable bag.

Mechanical removal of the bulk

contaminant.

4. Wash
Wipe the area with water and

mild detergent.

CTP is highly water-soluble;

water is the best solvent.

5. Dispose

Label the bag as "Chemical

Cleanup Debris" and place in

the chemical waste bin.

Segregates cleanup materials

from regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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